Cas no 503173-01-1 (Pyrazolo[1,5-a]pyridine, 7-methyl-2-(trifluoromethyl)- (9CI))

Pyrazolo[1,5-a]pyridine, 7-methyl-2-(trifluoromethyl)- (9CI) structure
503173-01-1 structure
Product Name:Pyrazolo[1,5-a]pyridine, 7-methyl-2-(trifluoromethyl)- (9CI)
CAS No:503173-01-1
MF:C9H7F3N2
MW:200.160492181778
CID:933539
PubChem ID:45115865
Update Time:2025-04-19

Pyrazolo[1,5-a]pyridine, 7-methyl-2-(trifluoromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyridine, 7-methyl-2-(trifluoromethyl)- (9CI)
    • DB-289089
    • PYRAZOLO[1,5-A]PYRIDINE, 7-METHYL-2-(TRIFLUOROMETHYL)-
    • 7-Methyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyridine
    • 503173-01-1
    • Inchi: 1S/C9H7F3N2/c1-6-3-2-4-7-5-8(9(10,11)12)13-14(6)7/h2-5H,1H3
    • InChI Key: VORWFNHKSOBNGZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C2C=CC=C(C)N2N=1)(F)F

Computed Properties

  • Exact Mass: 200.05613272g/mol
  • Monoisotopic Mass: 200.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.3Ų
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